molecular formula C15H19N3OS B7573097 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole

1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole

Cat. No. B7573097
M. Wt: 289.4 g/mol
InChI Key: SBPDVIVSNSSVKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole, also known as BETP, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. BETP is a small molecule that has been shown to have various biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways. In

Mechanism of Action

The mechanism of action of 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole involves the binding of the compound to the active site of target enzymes, thereby inhibiting their activity. 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been shown to bind to the catalytic domain of PRMTs and KDMs, preventing the transfer of methyl groups and the demethylation of histones, respectively. This results in the modulation of gene expression and cellular signaling pathways, which can have various physiological and pathological effects.
Biochemical and Physiological Effects
1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been shown to have various biochemical and physiological effects, including the modulation of gene expression, cell proliferation, and differentiation. 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been shown to inhibit the proliferation of cancer cells in vitro and in vivo, suggesting its potential as an anti-cancer agent. 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has also been shown to modulate the differentiation of stem cells, which has implications for tissue engineering and regenerative medicine. Additionally, 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been shown to have neuroprotective effects in animal models of neurodegenerative disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has several advantages for use in lab experiments, including its high purity and yield, its specificity for target enzymes, and its potential as a therapeutic agent. However, there are also limitations to its use, including its potential toxicity and its limited solubility in aqueous solutions. These limitations must be taken into account when designing experiments and interpreting results.

Future Directions

There are several future directions for research on 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole, including the identification of new target enzymes and signaling pathways, the optimization of its pharmacological properties, and the development of new therapeutic applications. 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has shown promise as a potential anti-cancer agent and neuroprotective agent, and further research in these areas could lead to the development of new treatments for these diseases. Additionally, the modulation of stem cell differentiation by 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has implications for tissue engineering and regenerative medicine, and further research in this area could lead to new approaches for tissue repair and regeneration.

Synthesis Methods

The synthesis of 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole involves a series of chemical reactions that start with the reaction of 1-(2-bromoethyl)benzene with sodium benzenesulfinate to form 2-benzenesulfinylethyl bromide. This intermediate is then reacted with azetidine-3-carboxylic acid to form 1-[1-[2-(benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole. The synthesis of 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been optimized to yield high purity and yield, making it a suitable compound for scientific research.

Scientific Research Applications

1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been studied for its potential applications in scientific research, particularly in the fields of enzymology, signal transduction, and drug discovery. 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has been shown to inhibit the activity of several enzymes, including protein arginine methyltransferases (PRMTs) and histone demethylases (KDMs). These enzymes play important roles in regulating gene expression and cellular signaling pathways, and their dysregulation has been implicated in various diseases, including cancer and neurodegenerative disorders. 1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole has also been shown to modulate the activity of certain signaling pathways, such as the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation.

properties

IUPAC Name

1-[1-[2-(benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3OS/c1-13-9-16-18(10-13)14-11-17(12-14)7-8-20(19)15-5-3-2-4-6-15/h2-6,9-10,14H,7-8,11-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBPDVIVSNSSVKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN(N=C1)C2CN(C2)CCS(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[1-[2-(Benzenesulfinyl)ethyl]azetidin-3-yl]-4-methylpyrazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.